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Compound of Interest

Compound Name: Citronellyl Acetate

Cat. No.: B1623918 Get Quote

An In-depth Technical Guide to Citronellyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Citronellyl acetate is a naturally occurring monoterpene ester found in the essential oils of

various plants, including citronella, rose, and geranium. It is widely utilized in the fragrance and

flavor industries for its characteristic fresh, floral, and fruity aroma. Beyond its organoleptic

properties, citronellyl acetate has garnered significant interest in the scientific community for

its diverse biological activities. This technical guide provides a comprehensive overview of

citronellyl acetate, focusing on its chemical and physical properties, detailed synthesis and

analytical protocols, and its mechanisms of action in biological systems. This document is

intended to serve as a valuable resource for researchers and professionals in drug

development and related scientific fields.

Core Data Presentation
Chemical and Physical Properties
Citronellyl acetate (IUPAC name: 3,7-dimethyloct-6-en-1-yl acetate) is a well-characterized

compound with the following key identifiers and properties:
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Property Value Reference(s)

CAS Number 150-84-5 [1][2][3][4]

Molecular Formula C₁₂H₂₂O₂ [1][2][5][6]

Molecular Weight 198.30 g/mol [5][6]

Appearance Colorless liquid [1][2]

Odor Fruity, floral, rosy [2]

Density 0.891 g/mL [1]

Boiling Point 240 °C [1]

Flash Point 103 °C [2]

Refractive Index 1.440 - 1.450 @ 20°C [1]

Solubility
Insoluble in water; soluble in

alcohols and oils
[4]

Synthesis of Citronellyl Acetate
Citronellyl acetate can be synthesized through both chemical and enzymatic methods.

Enzymatic synthesis is often preferred for its specificity and milder reaction conditions.

Enzymatic Synthesis via Transesterification
This protocol is based on the lipase-catalyzed transesterification of citronellol.

Materials:

Citronellol

Acyl donor (e.g., vinyl acetate or geranyl acetate)

Lipase (e.g., from Pseudomonas fluorescens or crude acetone powder from black cumin

seedlings)

Organic solvent (e.g., n-hexane)
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Screw-capped glass vials

Shaking incubator or magnetic stirrer with temperature control

Gas chromatograph (GC) for analysis

Procedure:

Reaction Setup: In a screw-capped glass vial, prepare the reaction mixture by adding 0.25 M

of citronellol and 0.25 M of geranyl acetate.

Solvent Addition: Add n-hexane to the reaction mixture to a total volume of 5 mL.

Enzyme Addition: Add 250 mg of lipase to the reaction mixture.

Incubation: Place the sealed vials in a shaking water bath at 40-41°C and shake for up to 72

hours.

Sampling and Analysis: At predetermined time intervals (e.g., 1, 10, 24, 48, and 72 hours),

withdraw a sample from the reaction mixture for GC analysis to determine the yield of

citronellyl acetate.

Product Isolation: After the reaction, the enzyme can be filtered out, and the solvent can be

removed under reduced pressure. The product can be further purified by column

chromatography if necessary.
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Enzymatic synthesis workflow of Citronellyl acetate.

Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and effective technique for

the identification and quantification of citronellyl acetate.

GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890A series).

Column: HP-5MS (30 m x 250 µm x 0.25 µm) or equivalent.

Experimental Protocol:
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Sample Preparation: Dilute the sample containing citronellyl acetate in n-hexane.

GC Conditions:

Injector Temperature: 250°C

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min).

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 70°C, hold for 2 minutes.

Ramp: Increase to 280°C at a rate of 10°C/min.

Final hold: Hold at 280°C for 5 minutes.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 500.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Data Analysis: Identify citronellyl acetate based on its retention time and comparison of its

mass spectrum with a reference library. Quantification can be performed using a calibration

curve with a known standard.

Biological Activities and Signaling Pathways
Citronellyl acetate has demonstrated several biological activities, including antinociceptive

and pro-apoptotic effects.

Antinociceptive Activity
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Citronellyl acetate has been shown to possess pain-relieving properties. Its antinociceptive

mechanism is believed to involve the modulation of several ion channels and protein kinases.

[1]

Proposed Signaling Pathway: Citronellyl acetate is thought to exert its antinociceptive effects

by interacting with Transient Receptor Potential (TRP) channels, specifically TRPV1 and

TRPM8, and Acid-Sensing Ion Channels (ASICs).[1] The activation or modulation of these

channels can influence neuronal excitability and pain signaling. Additionally, the involvement of

Protein Kinase C (PKC) and Protein Kinase A (PKA) suggests that citronellyl acetate may

interfere with intracellular signaling cascades that sensitize nociceptors.[1]
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Proposed antinociceptive signaling pathway of Citronellyl acetate.
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Pro-apoptotic Activity
Citronellyl acetate has been observed to induce apoptosis in human hepatoma cells.[4] While

the precise pathway for citronellyl acetate is under investigation, a plausible mechanism

involves the modulation of key signaling pathways that are often dysregulated in hepatocellular

carcinoma.

Plausible Signaling Pathway: In the context of hepatocellular carcinoma, apoptosis is often

evaded through the activation of survival pathways like JAK/STAT and NF-κB. A potential

mechanism for a pro-apoptotic agent like citronellyl acetate could involve the inhibition of

these pathways. This would lead to a decrease in the expression of anti-apoptotic proteins

(e.g., Bcl-2, Mcl-1) and an increase in the activity of pro-apoptotic proteins (e.g., Bax, Bak).

This shift in balance ultimately triggers the activation of the caspase cascade (initiator

caspases like caspase-9 and executioner caspases like caspase-3), leading to programmed

cell death.
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Plausible pro-apoptotic signaling pathway in hepatoma cells.
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Conclusion
Citronellyl acetate is a versatile molecule with significant applications in both industrial and

research settings. Its well-defined chemical properties and established synthesis routes make it

readily accessible for study. The emerging evidence of its biological activities, particularly its

antinociceptive and pro-apoptotic effects, highlights its potential as a lead compound in drug

discovery and development. Further research into its specific molecular targets and signaling

pathways is warranted to fully elucidate its therapeutic potential. This guide provides a

foundational resource for scientists and researchers to build upon in their exploration of

citronellyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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